Cas no 2228180-95-6 (1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228180-95-6
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 6062836
• PubChem ID: 165828686
• Update Time: 2025-05-20

1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1885422
• 2228180-95-6
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C16H25NO5/c1-14(2,3)22-13(21)17-16(7-5-4-6-8-16)15(12(19)20)9-11(18)10-15/h4-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： PGVJHEWQTWMHQY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)C1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid

1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228180-95-6, known as 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclohexyl group substituted with a tert-butoxy carbonyl amino group, as well as a cyclobutane ring with a ketone functionality. The presence of these functional groups renders the molecule highly versatile and amenable to various chemical modifications, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Researchers have employed advanced synthetic techniques, such as Suzuki-Miyaura coupling and Stille coupling, to modify the structure of this compound and enhance its pharmacokinetic properties. These modifications have led to the development of derivatives with improved solubility, bioavailability, and selectivity towards specific biological targets.

The tert-butoxy carbonyl amino group attached to the cyclohexyl ring plays a crucial role in modulating the physical and chemical properties of the molecule. This group not only serves as a protecting group during synthesis but also contributes to the overall stability and reactivity of the compound. Recent research has demonstrated that selective deprotection of this group can lead to the formation of reactive intermediates, which are valuable in click chemistry and other rapid assembly methods for drug design.

The cyclobutane ring with a ketone functionality is another key feature of this compound. This moiety is known to exhibit unique electronic and steric properties, which make it an attractive target for various chemical transformations. For instance, recent studies have shown that oxidation and reduction reactions involving this ring can yield novel compounds with potential applications in cancer therapy and neurodegenerative diseases.

In terms of applications, this compound has been extensively used in the synthesis of peptide analogs and other bioactive molecules. Its ability to form stable amide bonds with amino acids has made it a valuable building block in peptide synthesis. Furthermore, its cyclobutane ring has been exploited in the construction of macrocyclic compounds, which are known for their ability to bind to complex biological targets such as proteins and nucleic acids.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Recent studies have shown that under controlled conditions, the compound undergoes rapid hydrolysis, leading to the formation of non-toxic byproducts. This makes it an environmentally friendly choice for use in pharmaceutical applications.

In conclusion, 1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228180-95-6) is a versatile and valuable molecule with wide-ranging applications in medicinal chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further research and development in the field of drug discovery.